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Erythrityl Tetranitrate: A Comparative Analysis of
Detonation Velocity
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the detonation velocity of Erythrityl
Tetranitrate (ETN) with other common nitrate explosives. The information presented is

supported by experimental data and detailed methodologies to assist researchers in

understanding the performance characteristics of these energetic materials.

Comparative Detonation Velocity of Nitrate
Explosives
The detonation velocity of an explosive is a critical parameter indicating its performance,

particularly its brisance or shattering effect. The following table summarizes the detonation

velocities of ETN in comparison to other widely used nitrate explosives. It is important to note

that detonation velocity is highly dependent on the density of the explosive material.
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Explosive
Compound

Abbreviation
Chemical
Formula

Detonation
Velocity (m/s)

Test Density
(g/cm³)

Erythrityl

Tetranitrate
ETN C₄H₆N₄O₁₂ ~8100 1.72

Pentaerythritol

Tetranitrate
PETN C₅H₈N₄O₁₂ ~8400 1.77

Cyclotrimethylen

etrinitramine
RDX C₃H₆N₆O₆ ~8750 1.82

Cyclotetramethyl

ene-

tetranitramine

HMX C₄H₈N₈O₈ ~9100 1.91

Nitroglycerin NG C₃H₅N₃O₉ ~7700 1.60

Experimental Protocols for Measuring Detonation
Velocity
The accurate determination of detonation velocity is paramount for characterizing explosive

performance. Several established experimental methods are employed for this purpose, each

with its own principles and procedural intricacies.

Dautriche Method
The Dautriche method is a classic and relatively simple technique for measuring detonation

velocity. It relies on the known detonation velocity of a standard detonating cord.

Methodology:

Preparation of the Explosive Charge: The explosive being tested is packed into a cylindrical

container of a predetermined length and density.

Insertion of Detonating Cord: Two holes are drilled into the side of the explosive charge at a

precisely measured distance apart. A single piece of detonating cord, with a known and

uniform detonation velocity, is passed through these holes, forming a loop.
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Placement of Witness Plate: The two ends of the detonating cord are brought together and

placed in contact with a lead or steel plate, known as a witness plate. The midpoint of the

loop on the witness plate is marked.

Initiation: The main explosive charge is initiated at one end.

Detonation and Measurement: As the detonation front propagates through the main charge,

it sequentially initiates the two ends of the detonating cord loop. The two detonation waves in

the cord travel towards each other and collide. The point of collision leaves a distinct mark on

the witness plate.

Calculation: The distance from the midpoint mark to the collision mark on the witness plate is

measured. The detonation velocity of the test explosive (D) can then be calculated using the

following formula:

D = (L * V) / (2 * X)

Where:

L is the distance between the two points where the detonating cord enters the explosive

charge.

V is the known detonation velocity of the detonating cord.

X is the distance from the midpoint to the collision mark on the witness plate.

Streak Camera Method
The streak camera method is a high-speed photographic technique that provides a continuous

record of the detonation front's position over time. This allows for a very precise determination

of the detonation velocity.

Methodology:

Experimental Setup: The explosive charge is placed in a well-lit environment. A streak

camera, which uses a rapidly rotating mirror or an electronic sweep to deflect the image of

the detonation across a photographic film or digital sensor, is focused on the side of the

explosive charge. The camera's slit is oriented parallel to the axis of the charge.
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Initiation: The explosive is initiated at one end.

Image Recording: As the detonation front travels along the charge, the light emitted from the

reaction zone is captured by the streak camera. Because the image is being swept across

the recording medium at a known rate, the resulting image is a streak, with the angle of the

streak being proportional to the velocity of the detonation front.

Data Analysis: The streak record is analyzed to determine the slope of the luminous front.

The detonation velocity is then calculated by considering the writing speed of the camera

and the magnification of the optical system.

Ionization Probes
The ionization probe method is an electronic technique that measures the time it takes for the

detonation front to travel between two or more points along the explosive charge. The high

temperature and pressure in the detonation front ionize the surrounding material, making it

electrically conductive.

Methodology:

Probe Placement: Two or more ionization probes are inserted into the explosive charge at

precisely known distances from each other. These probes typically consist of two closely

spaced electrodes.

Circuitry: Each probe is connected to a high-speed electronic timer or oscilloscope.

Initiation and Detection: When the explosive is initiated, the detonation front travels down the

charge. As it reaches each probe, the ionized gases complete the electrical circuit between

the electrodes, generating a signal.

Time Measurement: The electronic timing system records the time of arrival of the detonation

front at each probe.

Velocity Calculation: The detonation velocity is calculated by dividing the known distance

between the probes by the measured time interval it took for the detonation front to travel

between them.
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Factors Influencing Detonation Velocity
The detonation velocity of a nitrate ester is not an intrinsic constant but is influenced by several

factors. Understanding these relationships is crucial for both theoretical modeling and practical

applications.

Factors Influencing Detonation Velocity

Density

Detonation Velocity

Increases with higher density

Chemical Composition
(Oxygen Balance)

Affects energy release

Particle Size

Smaller size can increase velocity

Confinement

Increases velocity

Charge Diameter

Affects steady-state velocity
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To cite this document: BenchChem. [Detonation velocity of Erythrityl tetranitrate compared to
other nitrates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671062#detonation-velocity-of-erythrityl-tetranitrate-
compared-to-other-nitrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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